1-Ethynyl-1-methanesulfonylcyclobutane

Specification

• Molecular Formula: C7H10O2S
• Molecular Weight: 158.22 g/mol
• IUPAC Name: 1-ethynyl-1-methylsulfonylcyclobutane
• Standard InChI: InChI=1S/C7H10O2S/c1-3-7(5-4-6-7)10(2,8)9/h1H,4-6H2,2H3
• Standard InChI Key: RNGIVOXDOYUBDS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1(CCC1)C#C

Introduction

1-Ethynyl-1-methanesulfonylcyclobutane is a chemical compound with the molecular formula C7H10O2S and a molecular weight of 158.22 g/mol. It features a cyclobutane ring substituted with both an ethynyl group and a methanesulfonyl group, imparting unique reactivity and properties. This compound is categorized under acetylenic compounds and is notable for its potential applications in organic synthesis and pharmaceutical chemistry.

Potential Applications

1-Ethynyl-1-methanesulfonylcyclobutane has potential applications in organic synthesis as a building block for more complex organic molecules. Its unique structure may confer distinct reactivity patterns useful in various chemical transformations. Additionally, compounds with similar structures often exhibit significant pharmacological properties, including antimicrobial, anti-inflammatory, or anticancer activities, although specific biological effects of this compound have not been extensively studied.

Comparison with Similar Compounds

Compound Name	Structure Type	Unique Features
1-Ethynylcyclobutane	Cyclobutane derivative	Lacks sulfonyl group; primarily used in polymer chemistry.
Methanesulfonylacetylene	Acetylenic sulfone	Contains an acetylene but not a cyclobutane ring; used in pharmaceuticals.
1-Methylsulfonylcyclobutene	Cyclobutene derivative	Similar ring structure but different substituents; studied for reactivity.

Biological Activity

While the biological activity of 1-ethynyl-1-methanesulfonylcyclobutane has not been extensively documented, compounds with similar structures often exhibit significant pharmacological properties. These may include antimicrobial, anti-inflammatory, or anticancer activities. Further studies are necessary to elucidate the specific biological effects of this compound.